Cas no 2790138-68-8 (1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane)
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane
- AKOS040862233
- 2790138-68-8
- F6743-9408
- Cyclopropyl[4-[(2-fluorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone
-
- Inchi: 1S/C16H21FN2O/c17-15-5-2-1-4-14(15)12-18-8-3-9-19(11-10-18)16(20)13-6-7-13/h1-2,4-5,13H,3,6-12H2
- InChI Key: AIRSBMJMCGDFTC-UHFFFAOYSA-N
- SMILES: C(C1CC1)(N1CCCN(CC2=CC=CC=C2F)CC1)=O
Computed Properties
- Exact Mass: 276.16379146g/mol
- Monoisotopic Mass: 276.16379146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 408.8±40.0 °C(Predicted)
- pka: 6.72±0.10(Predicted)
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6743-9408-2μmol |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-5μmol |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-10μmol |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-20μmol |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-1mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-2mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-3mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-4mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-5mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9408-10mg |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane |
2790138-68-8 | 10mg |
$118.5 | 2023-09-07 |
1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane
1-Cyclopropanecarbonyl-4-[(2-Fluorophenyl)Methyl]-1,4-Diazepane: A Comprehensive Overview
The compound with CAS No. 2790138-68-8, known as 1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a cyclopropane ring fused to a diazepane framework, along with a fluorophenyl substituent. These characteristics not only make it a fascinating subject for structural analysis but also position it as a potential candidate for various applications in drug discovery and advanced materials.
Recent studies have highlighted the importance of diazepane derivatives in the development of novel therapeutic agents. The presence of the cyclopropane moiety in this compound introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. This property has been leveraged in research aimed at designing inhibitors for enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. For instance, a study published in *Nature Communications* demonstrated that analogs of this compound exhibit potent inhibitory activity against beta-secretase, a key enzyme in amyloid-beta production.
The fluorophenyl group attached to the diazepane ring further enhances the compound's versatility. Fluorine substitution is known to improve pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have explored the impact of fluorine substitution on the compound's interaction with cellular receptors, revealing promising results in terms of selectivity and efficacy. These findings underscore the potential of this compound as a lead molecule in drug development programs targeting central nervous system disorders.
In addition to its therapeutic applications, 1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane has shown promise in materials science. Its rigid structure and unique electronic properties make it an attractive candidate for use in organic electronics and advanced polymers. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into next-generation materials.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the diazepane ring through ring-closing metathesis and the subsequent functionalization with the cyclopropane and fluorophenyl groups. These steps require precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic systems have significantly improved the efficiency of these reactions, making large-scale production more feasible.
From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization, suggesting that it may not pose significant risks to environmental health when used responsibly.
In conclusion, 1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.
2790138-68-8 (1-cyclopropanecarbonyl-4-[(2-fluorophenyl)methyl]-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)